Cas no 5211-23-4 (N-Z-L-proline methyl ester)

• Product name: N-Z-L-proline methyl ester
• CAS No: 5211-23-4
• MF: C₁₄H₁₇NO₄
• MW: 263.28908
• MDL: MFCD00134246
• CID: 936397
• PubChem ID: 24862339

N-Z-L-proline methyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzyl 2-methyl pyrrolidine-1,2-dicarboxylate
• n-carbobenzyloxy-l-proline methyl ester
• N-Z-L-proline methyl ester
• Cbz-L-proline methyl ester
• S-1-CBZ-Pyrrolidine-2-carboxylic acid Methyl Ester
• 1-Benzyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate
• 5211-23-4
• DS-6654
• (S)-1-cbz-pyrrolidine-2-carboxylic acid methyl ester
• DTXSID70350807
• N-benzyloxycarbonylproline methyl ester
• AKOS015851014
• CS-0015967
• MFCD00134246
• 1,2-Pyrrolidinedicarboxylic acid, 2-methyl 1-(phenylmethyl) ester, (S)-; Methyl (S)-N-(benzyloxycarbonyl)prolinate
• A871066
• N-(Benzyloxycarbonyl)-L-proline methyl ester
• CBZ-L-proline, methyl ester
• N-benzyloxycarbonyl-(S)-proline methyl ester
• N-(BENZYLOXYCARBONYL)-(S)-PROLINE METHYL ESTER
• 1-O-benzyl 2-O-methyl (2S)-pyrrolidine-1,2-dicarboxylate
• BLQYEDXWEDWCNJ-LBPRGKRZSA-N
• Q63392133
• (5)-1-benzyl 2-methyl pyrrolidine-1,2-dicarboxylate
• AKOS015898050
• SCHEMBL4724457
• N-Z-L-proline methyl ester, 97%
• N-Cbz-Pro-OMe
• benzyl-oxycarbonyl-l-proline methyl ester
• 1-Cbz-L-proline methyl ester
• HY-41318

• MDL： MFCD00134246
• Inchi： InChI=1S/C14H17NO4/c1-18-13(16)12-8-5-9-15(12)14(17)19-10-11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3/t12-/m0/s1
• InChI Key： BLQYEDXWEDWCNJ-LBPRGKRZSA-N
• SMILES： COC(=O)[C@@H]1CCCN1C(=O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 263.11600
• Monoisotopic Mass: 263.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 55.8A^2
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.175 g/mL at 25 °C(lit.)
• Boiling Point: 375°C at 760 mmHg
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.5217(lit.)
• PSA: 55.84000
• LogP: 1.89850
• Solubility: Not determined
• Optical Activity: [α]22/D −36.8°, neat

N-Z-L-proline methyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：

N-Z-L-proline methyl ester Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives